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Compound of Interest

Compound Name: 2-Morpholinoethanol

Cat. No.: B138140

For Immediate Release

Shanghai, China — December 13, 2025 — 2-Morpholinoethanol, also known as N-(2-
hydroxyethyl)morpholine, is a well-established chemical intermediate widely utilized in the
synthesis of pharmaceuticals, agrochemicals, and polymers. Its unique combination of a
tertiary amine, a hydroxyl group, and an ether linkage within a stable morpholine ring makes it
a valuable building block for complex molecular architectures. While its role as a reactant and a
solvent for resins and polymers is well-documented, its application as a primary solvent in
chemical reactions remains largely unexplored in publicly available scientific literature and
patents.

Physicochemical Properties: A Profile of a Potential
High-Temperature, Polar Solvent

2-Morpholinoethanol is a colorless to pale yellow viscous liquid with a high boiling point of
approximately 223-227 °C.[1][2] It is fully miscible with water and soluble in common organic
solvents, indicative of its polar nature.[2][3][4] These properties theoretically position it as a
suitable solvent for reactions requiring high temperatures and a polar environment to dissolve
reactants and reagents. Its basic nature, due to the tertiary amine, could also allow it to
function as a dual solvent and base in certain transformations.

A summary of its key physical properties is presented in Table 1.
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Table 1: Physicochemical Properties of 2-Morpholinoethanol

Property Value Reference(s)
CAS Number 622-40-2 [2]

Molecular Formula CeH13NO:2 [2]

Molecular Weight 131.17 g/mol [2]
Appearance Colorless to pale yellow liquid [31[5]

Boiling Point 223-227 °C [11[2]

Density ~1.083 g/mL at 25 °C [1][5]

Flash Point ~98-110 °C [2][5]

- Miscible with water and
Solubility ] [2][3][4]
common organic solvents

Current Applications: An Intermediate, Not a
Medium

Current industrial and research applications of 2-Morpholinoethanol predominantly leverage
its reactive functional groups. It serves as a key starting material in the synthesis of a variety of
molecules. For instance, it is used in the preparation of ester prodrugs of naproxen.[1][6] In the
polymer industry, it acts as a crosslinking agent for epoxy resins and polyurethane foams.[2]
Furthermore, it finds utility as a corrosion inhibitor, a pH adjuster in cosmetic formulations, and
a wetting and dispersing agent in the textile and leather industries.[3][5]

Despite its favorable solvent-like properties, extensive searches of scientific databases and
patent archives did not yield specific examples or detailed protocols for the use of 2-
Morpholinoethanol as a primary solvent in common chemical reactions such as palladium-
catalyzed cross-couplings (e.g., Suzuki-Miyaura, Heck, Sonogashira), condensation reactions,
or nucleophilic substitutions. The information available consistently points to its role as a
reactant or a component within a formulation, rather than the medium in which a reaction is
conducted.
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Future Outlook and a Call for Research

The lack of documented use of 2-Morpholinoethanol as a reaction solvent presents an
opportunity for future research. Its high thermal stability could be advantageous for reactions
requiring significant energy input. Its polarity and basicity might offer unique selectivity and
reactivity profiles compared to more conventional solvents.

To facilitate such research, a general workflow for evaluating a novel solvent is proposed. This
logical workflow can be applied to investigate the potential of 2-Morpholinoethanol in various
chemical transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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